Cas no 1044256-04-3 (2-[2-[(2r,5r)-2,5-dimethylphospholan-1-yl]phenyl]-1,3-dioxolane)

• Product Name: 2-[2-[(2r,5r)-2,5-dimethylphospholan-1-yl]phenyl]-1,3-dioxolane
• CAS No: 1044256-04-3
• MF: C₁₅H₂₁O₂P
• MW: 264.299805402756
• MDL: MFCD09842713
• CID: 1143234
• PubChem ID: 329760668
• Update Time: 2025-04-20

2-[2-[(2r,5r)-2,5-dimethylphospholan-1-yl]phenyl]-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-[2-[(2R,5R)-2,5-dimethylphospholan-1-yl]phenyl]-1,3-dioxolane
• (2R,5R)-1-(2-(1,3-Dioxolan-2-yl)phenyl)-2,5-diMethylphospholane
• R,R-Me-RajPhos™
• R,R-Me-RajPhos
• 2-[2-((2R,5R)-2,5-Dimethylphospholan-1-yl)phenyl]-1,3-dioxolane
• 2-{2-[(2R,5R)-2,5-dimethyl-1-phospholano]phenyl}1,3-dioxolane, min. 97%
• (2R,5R)-1-[2-(1,3-DIOXOLAN-2-YL)PHENYL]-2,5-DIMETHYLPHOSPHOLANE
• D81380
• 2-{2-[(2R,5R)-2,5-Dimethyl-1-phospholano]phenyl}1,3-dioxolane
• 2-{2-[(2R,5R)-2,5-Dimethylphospholan-1-yl]phenyl}-1,3-dioxolane
• MFCD09842713
• DTXSID20746236
• JAKXTLMNIHPLEU-VXGBXAGGSA-N
• AKOS025294009
• MFCD09265097
• CS-0105799
• 1044256-04-3
• 2-{2-[(2S,5S)-2,5-Dimethyl-1-phospholano]phenyl}1,3-dioxolane
• 2-{2-[(2R,5R)-2,5-Dimethyl-1-phospholano]phenyl}1,3-dioxolane, 97%
• 2-[2-[(2r,5r)-2,5-dimethylphospholan-1-yl]phenyl]-1,3-dioxolane

• MDL： MFCD09842713
• Inchi： 1S/C15H21O2P/c1-11-7-8-12(2)18(11)14-6-4-3-5-13(14)15-16-9-10-17-15/h3-6,11-12,15H,7-10H2,1-2H3/t11-,12-/m1/s1
• InChI Key： JAKXTLMNIHPLEU-VXGBXAGGSA-N
• SMILES： P1(C2=CC=CC=C2C2OCCO2)[C@H](C)CC[C@H]1C

Computed Properties

• Exact Mass: 264.12800
• Monoisotopic Mass: 264.12791691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.1052 g/mL at 25 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.572
• Solubility: Almost insoluble (0.037 g/l) (25 º C),
• PSA: 32.05000
• LogP: 3.41000
• Sensitiveness: Air Sensitive
• Optical Activity: [α]22/D -38.0°, c = 1 in chloroform

2-[2-[(2r,5r)-2,5-dimethylphospholan-1-yl]phenyl]-1,3-dioxolane Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3